Durability is a key factor to determine the service life of organic coating. The addition of nanomaterials can improve the mechanical properties and compactness of the organic coatings. As a kind of nanomaterial, g-C3N4 has lamellar structure and can be excited by visible light. At the same time, its cost is low. So it can be selected as a filler to prepare organic coating. The lamellar structure of g-C3N4 is favorable for its dispersion in organic coatings. Stearic acid is an environmentally friendly material with low surface energy. It can improve the hydrophobicity of the coating. In this research, porous g-C3N4 nanosheets were used as filler and stearic acid was used as surface modifier to prepare waterborne acrylic resin-based organic composite coating. The chemical reagent durability, electrochemical durability and mechanical properties of the composite coating were tested. At the same time, the photocatalytic degradation performance of the coating surface was also tested. The results showed that g-C3N4 as filler and stearic acid could effectively improve the durability of the waterborne acrylic resin coating. Meanwhile, the coating surface has obvious visible light-activated photocatalytic performance due to the addition of g-C3N4.

This study was carried out to improve the surface of the AA7075 alloy, which does not resist wear. Therefore Al–SiC composite layer on the surface of AA 7075 material was coated with Al+5vol.%SiC powders under 600°C and 100, 120, 140 MPa pressure by the hot pressing sintering method. The microstructure of the transition zone between the coating and the substrate material was analyzed by using optical microscopy (OM), energy dispersive X-ray spectroscopy (EDS), and scanning electron microscopy (SEM) techniques. In addition, XRD measurement and microhardness of the coating layer were obtained. Coating surface was also subject to linear reciprocating wear test and coefficient of friction (COF), wear volume, and mass loss were detected. The results have shown that micro-pores between Al and SiC powders reduced by increasing the pressing pressure. However, although there was a reduction in wear volume and mass loss, microhardness values dramatically increased. Wear test was modeled in ANSYS 2021 R2 package program depending on Archard’s law and numerical analysis was conducted. As a result of the experimental results and numerical analysis, the volume loss values occurring in the coating area were found to be compatible with each other.

TiO2 film is prepared on the surface of Q235A substrate from an acid solution (pH=2) to research its degradation of methylene blue organic pollutant in wastewater. The titanium oxysulfate is used as the titanium precursor to provide the source of titanium. The preparation of TiO2 film is mainly a polymerization reaction of titanium oxysulfate, which makes Ti2O52+ and OH− combine to produce [Ti2O5(OH)2]n precipitation deposited on the cathode surface by electrochemical reaction. TiO2 film is formed after high temperature heating. The nitrate ion which derives from potassium nitrate in the electrolyte is reduced to hydroxide ion during the electrochemical reaction process, resulting in the formation of titanium compounds and titanium hydroxide. The TiO2 film prepared from solution containing 0.2 mol/L KNO3 has the best photocatalytic performance which can effectively degrade the methylene blue organic pollutant in wastewater. However, when the KNO3 in the solution is 0.25 mol/L, excessive hydroxide ions inhibit the hydrolysis of titanium salts and accelerate the oxygen evolution resulting in the decrease of degradation efficiency.

In this work, palladium nanoparticles (Pd NPs) are synthesized by laser ablation in liquid (PLAL) with wavelength 532nm (second harmonic Nd:YAG laser) at different laser energies 360, 660, and 800mJ with 200 pulses and an electric coil is used to generate a magnetic field. The resulting nanosolution was deposited on the previously prepared PS. The morphological and structural properties of the prepared substrates (Pd NPs/PS) are calculated by X-ray diffraction (XRD) pattern, Atomic Force Microscope (AFM), and Transmission Electron Microscopy (TEM). Their results showed that with the increase in the energy of laser pulse, the average particle size was 30.73, 22.60, and 18.01nm. Optical properties of Photoluminescence (PL) spectra show decrease of energy band gap at 2.38, 2.43, and 2.47eV with an increase in the energy. The sensitivity of application samples Pd NPs/PS/Si gas sensors for NO2 and H2S gas was also investigated with respect to temperature variations. Pd NPs/PS/Si gas sensors have a maximum sensitivity of NO2 gas around 52.6% at 25∘C for sample prepared at energy 360mJ but the highest sensitivity of H2S gas was 31.2% at 25∘C for energy of 660mJ. The effects of the operating temperature on reaction and recovery durations for various laser ablation energies are also discussed.

Surface characteristics of dissimilar metal joints interface play a crucial role on its functional performance. In this study, the microstructural, metallurgical and corrosion behavior of the microwave processed and TIG welded bimetallic joints interface surfaces were investigated. Metallurgical and mechanical properties of the joints interface surfaces were studied using SEM/EDS, XRD and microhardness techniques. The hot corrosion behavior study of both joints was carried out at elevated temperature in actual environment of biomass fuel-fired boiler as well as in simulated boiler environment. The after-corrosion behavior of both joints was analyzed using SEM and XRD methods. TIG-welded samples exhibited more loss in weight during both actual and simulated corrosion environments. The depletion of chromium from substrates in the actual corrosion environment proved that chromium is involved in controlling corrosion rates by forming the protective oxides during corrosion cycles.

In order to continuously update the prediction model based on the ever-expanding data set solely, this study established a continual learning model, i.e. the elastic weight consolidation (EWC)-based artificial neural network (ANN) model to predict the hardness of Ni–Cu–CrBN coating that could be used in tribology field. The results showed that after being trained by the ever-expanding dataset, the determination coefficient R2 of the normal ANN model on old data decreased to 0.8421 while that of the EWC-based ANN model was still 0.9836. It was indicated that the EWC-based ANN model presented good performance on both new and old data after being trained by the ever-expanding dataset solely, which saved time and was more in line with practical application.

The aim of this in-vitro study was to evaluate the influence of Ag+-ion-coated conditions on the corrosion, tribocorrosion and antibacterial properties of Ti15Mo alloy. The mean wear volume losses of all test specimens after tribocorrosion test procedures were determined using a noncontact 3D profilometer. The specimens’ hardness, roughness values and microstructures were measured using the microhardness tester, surface profilometer, scanning electron microscopy (SEM) and X-ray diffraction (XRD) analysis. The mean wear volume loss of 30-min Ag+-ion-coated Ti15Mo alloy was lower than the other specimens. In this study, correlations between the hardness, surface roughness and wear volume loss were found to be significant. The PVD coating process enhanced the antibacterial activity of Ti15Mo alloy owing mainly to the formation of silver film on the substrates.

This study aims to investigate experimentally and analytically the effects of different machining parameters such as cooling methods and cutting tool materials on surface roughness and chip thickness ratio for milling of AA7075-T6 aluminum alloy. The carbide and high-speed steel (HSS) end mills were used as cutting tools and the conventional, vapor, and compressed air were used as cooling methods in the experiments. The experiment conditions for compressed air at the cutting zone were 6 bar pressure and 30m/s speed flow rate. A mixture of boron oil and water (1/20 mixture ratio) was used as cutting fluid in conventional cooling. The study was carried out using three levels of feed rates (20, 40, 80mm/min), rotational speeds (780, 1330, 2440rpm), and a constant 2mm deep cut. As a result of the experiments, the surface roughness values increased with the increasing levels of feed rate. Besides surface roughness values decreased with increasing levels of the rotational speed. In addition, a better surface quality was obtained in milling processes by using carbide cutting tools compared to HSS tools. It was concluded that the most important parameter affecting the surface roughness and chip thickness ratio is feed rate and the rotational speed, respectively. Better surface roughness and chip thickness ratio were obtained from the vapor processing than the conventional and compressed air.

The improved mechanical properties of AA6061 make it ideal for a wide range of industries, including aerospace, nuclear, defense, and marine. The development of empirical relationships for optimizing the parameters that influence the fabrication of AA6061/B4Cp composite is vital for using this composite in the above applications. In this study, the composites are fabricated using FSP by reinforcing B4C particles in AA6061 plates. In order to optimize the experimental conditions, a central composite rotatable design (CCRD) matrix with four factors and five levels was used. The response surface methodology (RSM) has been used to develop empirical relationships between process parameters such as tool rotational speed, traverse feed, tool tilt angle, penetration depth, and output factors such as yield strength, ultimate tensile strength (UTS), % of elongation, microhardness, and wear rate. Microstructural characterization of AA6061/B4Cp composites has been done in order to examine the effect of process parameters on the composite properties. The fabricated composites showed a maximum yield strength of 135MPa, a UTS of 172MPa, % elongation of 8.1, a microhardness of 179 VHN, and a minimum wear rate of 0.001185mm3/m. Upon analyzing the wear surface and wear debris of the composites, it was found that abrasion is the predominant wear mechanism. These experiments result in increased wear resistance for nuclear, defense and aerospace parts.

In this study, response surface methodology was used to examine the effects of temperature and time on the development of niobium carbide coatings on AISI D3 steel. The effect of niobizing temperature (900–1100∘C) and period (2–6 hours) on coating thickness, hardness, fracture toughness, coefficient of friction and wear rates was investigated. ANOVA was conducted to analyze the experimental data, and it was observed that the coating thickness and microhardness increased with temperature and time. The response surfaces developed for fracture toughness, coefficient of friction and wear rates were found to exhibit a complex structure that is significantly influenced by temperature, time and their interactions. The correlation coefficients of the developed regression models range between 0.82 and 0.99. Using the empirical formulas obtained with these mathematical models, it is predicted that niobium carbide coatings can be obtained with the targeted properties more economically and practically with the thermochemical method.